2-(((3-Bromo-[1,1'-biphenyl]-4-yl)oxy)methyl)imidazo[1,2-a]pyrimidine

• IUPAC Name: 2-[(2-bromo-4-phenylphenoxy)methyl]imidazo[1,2-a]pyrimidine
• InChI: InChI=1S/C19H14BrN3O/c20-17-11-15(14-5-2-1-3-6-14)7-8-18(17)24-13-16-12-23-10-4-9-21-19(23)22-16/h1-12H,13H2
• InChI Key: JZSQGMMZLBKSPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(C=C2)OCC3=CN4C=CC=NC4=N3)Br
• Molecular Formula: C19H14BrN3O
• Molecular Weight: 380.2 g/mol
• CAS No.: 442865-60-3

Description

Imidazo[1,2-a]pyrimidines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. They have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry.

Synthesis Analysis

Imidazo[1,2-a]pyrimidines have been synthesized through different chemosynthetic methodologies such as multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reactions, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation, aza-Michael–Mannich reaction, chiral compounds synthesis etc.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyrimidines is characterized by a fused bicyclic 5,6 heterocycle. The highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) can be obtained by the b3lyp/6–31G method.

Chemical Reactions Analysis

Imidazo[1,2-a]pyrimidines have been functionalized through different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Mechanism of Action

While the specific mechanism of action for “2-(((3-Bromo-[1,1’-biphenyl]-4-yl)oxy)methyl)imidazo[1,2-a]pyrimidine” is not available, imidazo[1,2-a]pyridine analogues have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB).

Future Directions

Imidazo[1,2-a]pyrimidines have been receiving significant attention in the synthetic chemistry community, and their development based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies over the last decade is identified as a renaissance era of TB drug discovery research.